3-[(dimethylamino)methyl]-1-[(3,4,5-trimethoxyphenyl)acetyl]-3-piperidinol

• IUPAC Name: 1-[3-[(dimethylamino)methyl]-3-hydroxypiperidin-1-yl]-2-(3,4,5-trimethoxyphenyl)ethanone
• InChI: InChI=1S/C19H30N2O5/c1-20(2)12-19(23)7-6-8-21(13-19)17(22)11-14-9-15(24-3)18(26-5)16(10-14)25-4/h9-10,23H,6-8,11-13H2,1-5H3
• InChI Key: AKVCDUQKVXRRJI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCCN(C1)C(=O)CC2=CC(=C(C(=C2)OC)OC)OC)O
• Molecular Formula: C19H30N2O5
• Molecular Weight: 366.5 g/mol

Description

3-[(dimethylamino)methyl]-1-[(3,4,5-trimethoxyphenyl)acetyl]-3-piperidinol, also known as TRIMETHOXYBENZYLIDENE PIPERIDINOL (TMP), is a chemical compound that has been widely studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of TMP is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in the development and progression of cancer, Alzheimer's disease, and depression. Studies have shown that TMP can inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression and are often overexpressed in cancer cells. Additionally, TMP has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
TMP has been found to have a number of biochemical and physiological effects. Studies have shown that TMP can inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis, the process by which new blood vessels are formed. Additionally, TMP has been found to improve cognitive function and memory in animal models of Alzheimer's disease. Furthermore, TMP has been shown to increase levels of serotonin and norepinephrine, two neurotransmitters that are involved in the regulation of mood.

Advantages and Limitations for Lab Experiments

One advantage of TMP is that it has been extensively studied and has shown promising results in a number of different therapeutic areas. Additionally, TMP is relatively easy to synthesize and can be produced in large quantities. However, one limitation of TMP is that its mechanism of action is not fully understood, which makes it difficult to develop targeted therapies. Additionally, more research is needed to determine the optimal dosage and administration route for TMP.

Future Directions

There are a number of future directions for the study of TMP. One area of research is the development of targeted therapies that can selectively inhibit the activity of specific enzymes and proteins that are involved in the development and progression of cancer, Alzheimer's disease, and depression. Additionally, more research is needed to determine the optimal dosage and administration route for TMP. Furthermore, studies are needed to investigate the potential side effects of TMP and to determine its safety profile in humans. Finally, more research is needed to explore the potential of TMP in other therapeutic areas, such as cardiovascular disease and inflammation.

Synthesis Methods

TMP can be synthesized through a multistep process that involves the reaction of piperidine with 3,4,5-trimethoxybenzaldehyde, followed by the reduction of the resulting Schiff base with sodium borohydride. The final step involves the reaction of the reduced Schiff base with dimethylamine.

Scientific Research Applications

TMP has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer, Alzheimer's disease, and depression. Studies have shown that TMP has potent anti-tumor activity and can induce apoptosis in cancer cells. Additionally, TMP has been shown to inhibit the aggregation of beta-amyloid, a protein that is associated with the development of Alzheimer's disease. Furthermore, TMP has been found to have antidepressant-like effects in animal models.